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Compound of Interest

Compound Name: Tributylmethylphosphonium lodide

Cat. No.: B154548

Tributylmethylphosphonium iodide, with the chemical formula C13HsolP, is a quaternary
phosphonium salt that has carved a significant niche in organic synthesis.[1][2] Unlike its more
common triphenylphosphine-derived counterparts, the tributyl-substituted cation imparts unique
solubility and reactivity characteristics. Its utility stems primarily from its roles as a highly
effective phase-transfer catalyst, a precursor to Wittig reagents, and a component in the
formulation of ionic liquids.[3][4] This guide will explore these key applications, providing
detailed protocols and mechanistic insights to empower chemists in their synthetic endeavors.

Physicochemical Properties and Safe Handling

A thorough understanding of a reagent's properties and hazards is fundamental to its effective
and safe use. Tributylmethylphosphonium iodide is a white to slightly pale reddish-yellow
crystalline powder that is soluble in solvents like methanol.[1][5]

Table 1: Physicochemical Data for
Tributylmethylphosphonium lodide
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Property Value Reference
CAS Number 1702-42-7 [1]
Molecular Formula CisHsolP [1][6]
Molecular Weight 344.26 g/mol [1][2][6]
Melting Point 133.5°C [1][6]

White to slightly pale reddish-
Appearance [5]
yellow crystal/powder

Solubility Soluble in Methanol [1]

SMILES CCCC(CCCC)CCCC.[I-] [2][6]

Safety and Handling Protocol

As a responsible scientist, adherence to safety protocols is hon-negotiable.
Tributylmethylphosphonium iodide is classified as a substance that causes skin and serious
eye irritation.[5][7][8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses with side shields or goggles, and a lab coat.[5][6][7]

« Handling: Handle the solid in a well-ventilated area or a fume hood to minimize dust
generation.[7] Avoid contact with skin, eyes, and clothing.[8] Wash hands thoroughly after
handling.[5][7]

» Storage: Store in a tightly-closed container in a cool, dry place, away from moisture.[6][7]
o First Aid:

o Skin Contact: Immediately wash with plenty of water. If irritation occurs, seek medical
attention.[5][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[5]

[8]
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Core Applications in Organic Synthesis

The utility of Tributylmethylphosphonium iodide is demonstrated across several key areas of
organic chemistry.

Application as a Phase-Transfer Catalyst

Phase-transfer catalysis (PTC) is a powerful technique for facilitating reactions between
reactants located in different immiscible phases (e.g., aqueous and organic).[9]
Tributylmethylphosphonium iodide excels in this role, acting as a shuttle for anions from the
agueous phase into the organic phase, where the reaction can proceed.[3] The lipophilic nature
of the four alkyl chains on the phosphorus atom enhances its solubility in the organic phase,
making it an efficient catalyst.

Mechanism of Action: The phosphonium cation pairs with the reactant anion (e.g., hydroxide,
cyanide) in the agueous phase. This ion pair, now possessing significant organic character,
migrates across the phase boundary into the organic solvent. Here, the anion is poorly solvated
and thus highly reactive, readily participating in the desired transformation (e.g., nucleophilic
substitution). After the reaction, the catalyst cation returns to the aqueous phase to repeat the
cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Versatility of a Quaternary
Phosphonium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154548#using-tributylmethylphosphonium-iodide-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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